Cas no 831169-56-3 (Butanoic acid, 4-piperidinylmethyl ester)
831169-56-3 structure
Product Name:Butanoic acid, 4-piperidinylmethyl ester
CAS No:831169-56-3
MF:C10H19NO2
MW:185.26336312294
CID:678312
PubChem ID:71416392
Update Time:2025-04-19
Butanoic acid, 4-piperidinylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-piperidinylmethyl ester
- piperidin-4-ylmethyl butanoate
- DTXSID70835785
- (Piperidin-4-yl)methyl butanoate
- 831169-56-3
-
- Inchi: 1S/C10H19NO2/c1-2-3-10(12)13-8-9-4-6-11-7-5-9/h9,11H,2-8H2,1H3
- InChI Key: SIFZKUWPCAUHMU-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CC1CCNCC1
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.3Ų
Butanoic acid, 4-piperidinylmethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
831169-56-3 (Butanoic acid, 4-piperidinylmethyl ester) Related Products
- 25137-01-3(ethyl (3R)-piperidine-3-carboxylate)
- 64995-88-6(Ethyl 2-(piperidin-3-yl)acetate)
- 37675-18-6(Ethyl (3S)-piperidine-3-carboxylate)
- 103039-88-9(Ethyl 4-methylpiperidine-4-carboxylate)
- 168986-49-0(methyl 2-(4-piperidyl)acetate)
- 59184-90-6(Ethyl 2-(piperidin-4-yl)acetate)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 24252-37-7(Ethyl 1-methylpiperidine-4-carboxylate)
- 2971-79-1(Methyl piperidine-4-carboxylate)
- 5006-62-2(Ethyl piperidine-3-carboxylate)
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